Levofloxacin impurity 23
Levofloxacin impurity 23
Brand Name:
Vulcanchem
CAS No.:
106939-30-4
VCID:
VC20848408
InChI:
InChI=1S/C19H22FN3O4/c1-3-21-4-6-22(7-5-21)16-14(20)8-12-15-18(16)27-10-11(2)23(15)9-13(17(12)24)19(25)26/h8-9,11H,3-7,10H2,1-2H3,(H,25,26)/t11-/m0/s1
SMILES:
CCN1CCN(CC1)C2=C(C=C3C4=C2OCC(N4C=C(C3=O)C(=O)O)C)F
Molecular Formula:
C19H22FN3O4
Molecular Weight:
375.4 g/mol
Levofloxacin impurity 23
CAS No.: 106939-30-4
Cat. No.: VC20848408
Molecular Formula: C19H22FN3O4
Molecular Weight: 375.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 106939-30-4 |
|---|---|
| Molecular Formula | C19H22FN3O4 |
| Molecular Weight | 375.4 g/mol |
| IUPAC Name | (2S)-6-(4-ethylpiperazin-1-yl)-7-fluoro-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid |
| Standard InChI | InChI=1S/C19H22FN3O4/c1-3-21-4-6-22(7-5-21)16-14(20)8-12-15-18(16)27-10-11(2)23(15)9-13(17(12)24)19(25)26/h8-9,11H,3-7,10H2,1-2H3,(H,25,26)/t11-/m0/s1 |
| Standard InChI Key | JFUHXTFZSVKCSK-NSHDSACASA-N |
| Isomeric SMILES | CCN1CCN(CC1)C2=C(C=C3C4=C2OC[C@@H](N4C=C(C3=O)C(=O)O)C)F |
| SMILES | CCN1CCN(CC1)C2=C(C=C3C4=C2OCC(N4C=C(C3=O)C(=O)O)C)F |
| Canonical SMILES | CCN1CCN(CC1)C2=C(C=C3C4=C2OCC(N4C=C(C3=O)C(=O)O)C)F |
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